![molecular formula C16H16FN5O3 B2804610 2-(2-fluorophenoxy)-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)propanamide CAS No. 2034385-51-6](/img/structure/B2804610.png)
2-(2-fluorophenoxy)-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)propanamide
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Description
2-(2-fluorophenoxy)-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)propanamide is a useful research compound. Its molecular formula is C16H16FN5O3 and its molecular weight is 345.334. The purity is usually 95%.
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Scientific Research Applications
Anticonvulsant Activity
A study on new 2-substituted-5-[2-(2-fluorophenoxy)phenyl]-1,3,4-oxadiazoles, including derivatives closely related to the compound of interest, demonstrated significant anticonvulsant activities in both PTZ and MES models. The effects were suggested to be mediated through benzodiazepine receptors and other unidentified mechanisms, highlighting the potential of these compounds in epilepsy treatment and neuropharmacology research (Almasirad et al., 2004).
Antibacterial and Antifungal Properties
Several studies have synthesized and characterized derivatives with structural similarities to the compound of interest, evaluating their antibacterial and antifungal properties. These compounds have shown significant activities against various bacterial and fungal strains, suggesting their potential as lead compounds for the development of new antimicrobial agents. For instance, novel derivatives were found to possess considerable antibacterial activity, comparable to standard agents like Ampicillin, highlighting their potential in combating microbial infections (Rai et al., 2009).
Insecticidal Activity
Research on anthranilic diamides analogs containing 1,3,4-oxadiazole rings, related to the chemical structure of interest, has uncovered promising insecticidal activities against pests like the diamondback moth. These findings indicate potential applications in agricultural pest management, offering a basis for developing new insecticides with specific action modes (Qi et al., 2014).
Structural Studies and Material Science
Structural characterization and crystallography studies on compounds with the 1,3,4-oxadiazole moiety have provided insights into their molecular configurations, paving the way for material science applications. These analyses contribute to the understanding of molecular interactions and properties, which can be leveraged in the design of functional materials and drugs (Kariuki et al., 2021).
Potential in Enzyme Inhibition and Pharmacological Applications
The synthesis and pharmacological evaluation of bi-heterocyclic compounds, including those with 1,3,4-oxadiazole units, have demonstrated significant enzyme inhibitory activities. These studies suggest the potential of such compounds in therapeutic applications, targeting specific enzymes involved in disease processes. This research area opens avenues for the development of novel inhibitors for therapeutic use, with less cytotoxic effects and enhanced efficacy (Abbasi et al., 2020).
properties
IUPAC Name |
2-(2-fluorophenoxy)-N-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16FN5O3/c1-10(24-13-6-4-3-5-12(13)17)16(23)18-8-14-20-15(21-25-14)11-7-19-22(2)9-11/h3-7,9-10H,8H2,1-2H3,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUYCZLDCELCLDX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCC1=NC(=NO1)C2=CN(N=C2)C)OC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16FN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.